Cas no 12385-08-9 (Benzenediol)

• Product Name: Benzenediol
• CAS No: 12385-08-9
• MF: C₆H₆O₂
• MW: 110.110641956329
• CID: 199809
• PubChem ID: 289
• Update Time: 2025-04-19

Benzenediol Chemical and Physical Properties

Names and Identifiers

• Benzenediol
• benzene-1,2-diol
• Dihydroxybenzene
• Catechin (phenol)
• MFCD00002188
• C01785
• 1,2-Benzenediol-1,2,3,4,5,6-13C6
• MLS002303022
• alpha-hydroxyphenol
• 2-hydroxyphenol
• s6305
• Durafur developer C
• Pelagol Grey C
• benzene diol
• NCGC00091262-03
• 1,2-Dihydroxybenzene 1000 microg/mL in Dichloromethane
• Catechol (Pyrocatechol; Benzene-1,2-diol)
• C.I. 76500
• UNII-LF3AJ089DQ
• Lopac0_000280
• ortho-Dihydroxybenzene
• ortho-diphenol
• SDCCGSBI-0050268.P002
• NCGC00253952-01
• PYROCATECHOL [INCI]
• o-Phenylenediol
• BRN 0471401
• CCG-204375
• CHEMBL280998
• Tox21_300153
• Pyrocatechinic acidPyrocatechol
• pyrocatechin
• HMS3373K16
• Tox21_500280
• Kachin
• NCGC00015283-05
• CAQ
• EINECS 204-427-5
• o-Dioxybenzene
• HSDB 1436
• BS-20054
• AKOS000119002
• A804599
• Phthalhydroquinone
• Pyrocatechol, p.a., 99.0%
• NCGC00260965-01
• Catechol-pyrocatechol
• CHEBI:18135
• EC 204-427-5
• FT-0606411
• NCGC00015283-03
• Oxyphenic acid
• Tox21_202317
• EN300-19426
• Catechol (phenol)
• C.I. Oxidation Base 26
• SCHEMBL18351
• WLN: QR BQ
• InChI=1/C6H6O2/c7-5-3-1-2-4-6(5)8/h1-4,7-8
• C.I.-76500
• NCGC00015283-02
• Z104473810
• SR-01000075791-1
• Fouramine PCH
• o-Dihydroxybenzene
• Pyrokatechin
• W-109068
• HMS2233A17
• BIDD:ER0327
• Pyrokatechol [Czech]
• AI3-03995
• 26982-53-6
• o-dihydroxy-benzene
• NSC 1573
• 1,2-benzenediol
• CI 76500
• AB-131/40235236
• P0317
• BP-21156
• PYROCATECHOL [MI]
• NCGC00259866-01
• Pyrocatechol, purified by sublimation, >=99.5%
• 1,2-Dihydroxybenzene, ReagentPlus(R), >=99%
• C 9510
• o-Hydroxyphenol
• DB02232
• bmse000385
• Katechol [Czech]
• HMS3260H22
• NCGC00015283-01
• ortho-Phenylenediol
• Durafur Developer CFouramine PCH
• NCGC00015283-10
• 1,2-dihydroxybenzene
• CATECHOL [IARC]
• ortho-Hydroxyphenol
• o-Benzenediol
• Pyrocatechol, plant cell culture tested, BioReagent, >=99%, powder
• NCGC00091262-01
• NS00007130
• LP00280
• C00090
• 1,2-Dihydroxybenzene-d6
• 1,2-Dihydroxybenzene, XI
• NCGC00015283-06
• Pyrokatechin [Czech]
• Pyrocatechinic acid
• F0001-0332
• o-Diphenol
• 4k7i
• ortho-Benzenediol
• CATECHOL [VANDF]
• o-Hydroquinone
• CATECHOL [HSDB]
• Pyrocatechol, certified reference material, TraceCERT(R)
• 2H-1-Benzopyran-3,5,7-triol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-,(2R-trans)-
• MLS002153385
• Pyrocatechine
• 1,?2-?Benzenediol
• pyrocatechol
• SR-01000075791
• Lopac-C-9510
• NCGC00015283-08
• NCI-C55856
• Fourrine 68
• BDBM26188
• Benzene, o-dihydroxy-
• ortho-Dioxybenzene
• DTXCID30257
• P0567
• 1,2-Benzenediol; Catechol
• catechol
• D91943
• CCRIS 741
• EU-0100280
• Phthalic alcohol
• ortho-Hydroquinone
• CI Oxidation Base 26
• NSC1573
• Oxyphenate
• DTXSID3020257
• ortho-Quinol
• 3fw4
• NCGC00091262-02
• 4oow
• 1,2-benzenedio
• 12385-08-9
• NCGC00015283-07
• LF3AJ089DQ
• 120-80-9
• NSC-1573
• Benzene-1,2-diol (Pyrocatechol)
• Q282440
• NCGC00015283-04
• CAS-120-80-9
• Pyrocatechol, >=99%
• phenol derivative, 2
• AC-34196
• Pyrokatechol
• Katechol
• SMR000326660

• Inchi： 1S/C6H6O2/c7-5-3-1-2-4-6(5)8/h1-4,7-8H
• InChI Key： YCIMNLLNPGFGHC-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1O

Computed Properties

• Exact Mass: 110.03678
• Monoisotopic Mass: 110.036779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 3.79 (NTP, 1992) (Relative to Air)
• Melting Point: 105 deg C
• Boiling Point: 245.5 deg C at 760 mm Hg; sublimes
• Flash Point: 261 °F (NTP, 1992)
• Refractive Index: Index of refraction: 1.604 at 25 °C
• PSA: 40.46
• LogP: log Kow = 0.88